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Compound of Interest

Compound Name: 3,5-Dichlorosalicylic acid

Cat. No.: B146607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Dichlorosalicylic acid, with the CAS number 320-72-9, is a halogenated derivative of

salicylic acid. This white crystalline powder holds significant interest in various scientific

domains, particularly in medicinal chemistry and drug development.[1][2] Its bio-active

properties, notably as a potential inhibitor of human 20α-hydroxysteroid dehydrogenase, have

positioned it as a molecule of interest for further investigation.[1][2] This technical guide

provides an in-depth overview of its physicochemical properties, synthesis, analytical methods,

and known biological activities, serving as a valuable resource for researchers and

professionals in the field.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 3,5-Dichlorosalicylic acid is

fundamental for its application in research and development. The key properties are

summarized in the table below.
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Property Value Reference

CAS Number 320-72-9 [3]

Molecular Formula C₇H₄Cl₂O₃ [3]

Molecular Weight 207.01 g/mol [3]

Appearance White crystalline powder [1]

Melting Point 220-222 °C [2]

Boiling Point
Sublimes with slight

decomposition
[3]

Solubility

Slightly soluble in hot water;

very soluble in alcohol and

ether. Soluble in methanol.

[3]

pKa

Data not explicitly available,

but is part of the IUPAC

Digitized pKa Dataset.

[3]

Synthesis and Chemical Reactivity
The primary synthesis route for 3,5-Dichlorosalicylic acid involves the direct chlorination of

salicylic acid. This process can be further elaborated into a multi-step reaction for specific

applications.

Experimental Protocol: Synthesis of 3,5-
Dichlorosalicylic Acid
This protocol is based on the general principle of electrophilic aromatic substitution, specifically

the chlorination of salicylic acid.

Materials:

Salicylic acid

Concentrated sulfuric acid (96-98%)
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Chlorine gas

Ice

Water-immiscible aromatic hydrocarbon solvent (e.g., xylene)

Alcohol (C₃-C₂₀)

Procedure:

A solution of salicylic acid is prepared in concentrated sulfuric acid.

The solution is cooled to a temperature below 35°C (preferably 5°-10°C) and stirred

vigorously.

Gaseous chlorine is passed through the solution until the salicylic acid is predominantly

converted to a mixture of monochlorosalicylic acids.

The reaction temperature is then raised to about 50°-75°C (preferably 65°-70°C) and

chlorination is continued.

The progress of the reaction to form 3,5-dichlorosalicylic acid can be monitored by

techniques such as gas phase chromatography.

Upon completion, the reaction mixture is cooled and poured onto ice.

The precipitated 3,5-dichlorosalicylic acid is then collected by filtration and washed with

water.

Further purification can be achieved by recrystallization from a suitable solvent.

Logical Workflow for Synthesis and Purification:
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Synthesis Work-up & Purification

Salicylic Acid in H₂SO₄ Chlorination (5-10°C)
Cl₂ gas

Chlorination (65-70°C)
Heat

Quench on Ice Filtration Wash with Water Recrystallization Pure 3,5-Dichlorosalicylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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